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Compound of Interest

Compound Name: 1-Cyclopropyl-2-nitroethanol

Cat. No.: B1612028 Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Cyclopropyl-2-
nitroethanol

Abstract
This guide provides a comprehensive technical overview of the essential spectroscopic

techniques required for the unambiguous structural elucidation and characterization of 1-
cyclopropyl-2-nitroethanol. As a model β-nitro alcohol, this compound serves as a valuable

case study for understanding the application of Infrared (IR) Spectroscopy, Nuclear Magnetic

Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). The narrative emphasizes the

causality behind experimental choices and data interpretation, providing field-proven insights

for professionals in chemical synthesis and drug development. Each section includes detailed

experimental protocols, data interpretation frameworks, and integrated analysis to form a self-

validating system for characterization.

Introduction and Synthetic Context
1-Cyclopropyl-2-nitroethanol is a β-nitro alcohol, a class of compounds that are highly

versatile synthetic intermediates.[1][2] They are crucial building blocks for a variety of more

complex molecules, including β-amino alcohols and α-nitro ketones, which are significant in

pharmaceutical development.[2][3] The primary route to synthesizing such compounds is the

Henry reaction, also known as the nitroaldol reaction.[1][2][4] This classic carbon-carbon bond-

forming reaction involves the base-catalyzed addition of a nitroalkane to an aldehyde or

ketone.[2][5]
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In the case of 1-cyclopropyl-2-nitroethanol, the synthesis involves the reaction between

cyclopropanecarboxaldehyde and nitromethane.[6]
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Reactants

Product

Cyclopropanecarboxaldehyde

+ Base Catalyst

Nitromethane

1-Cyclopropyl-2-nitroethanol

 Henry Reaction
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Sample Preparation

Data Acquisition (e.g., 400 MHz Spectrometer)

Data Processing & Interpretation

Dissolve 5-10 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCl3).

Add internal standard if needed (e.g., TMS).

Transfer to a 5 mm NMR tube.

Insert sample, lock, and shim the magnetic field. Acquire 1H spectrum (e.g., 16 scans).

Acquire 13C spectrum (e.g., 1024 scans).

Apply Fourier Transform, phase correction, and baseline correction.

Calibrate chemical shifts (e.g., TMS to 0.00 ppm).

Integrate 1H signals and analyze multiplicity.

Assign peaks to specific protons and carbons.
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1-Cyclopropyl-2-nitroethanol

IR Spec:
- Broad O-H (~3400 cm-1)

- Strong NO2 (~1550, ~1370 cm-1)

confirms
Functional Groups

NMR Spec:
- 1H: Signals for CH-OH, CH2-NO2, Cyclopropyl

- 13C: 5 unique carbon signals

confirms
C-H Framework

MS Spec:
- M+ at m/z = 131

- Fragments: [M-H2O]+, [M-NO2]+

confirms
Mol. Weight & Formula

Unambiguous Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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